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Compound of Interest

3-Butoxy-2,6-
Compound Name:

difluorobenzaldehyde
CAS No.: 1706461-13-3
Cat. No.: B1447020

Get Quote

Executive Summary & Compound Profile

3-Butoxy-2,6-difluorobenzaldehyde (CAS: 1706461-13-3) is a specialized fluorinated
intermediate used primarily in the synthesis of agrochemicals and pharmaceutical scaffolds.
Structurally, it combines a reactive benzaldehyde core with a lipophilic butoxy tail and electron-
withdrawing fluorine atoms.

Critical Handling Note: While specific experimental toxicity data for this exact derivative is
limited, its structural analog 2,6-difluorobenzaldehyde is classified by major vendors (e.g.,
Sigma-Aldrich) as Skin Corrosive (Category 1C) and a Combustible Liquid [1]. Therefore, this
protocol adopts a conservative safety posture, treating the compound as a potential corrosive
and severe respiratory irritant.

Physicochemical Snapshot
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Property Value | Estimate Operational Implication
Unique identifier for
CAS Number 1706461-13-3 ,
inventory/waste.[1]
) o ) ) May require warming to room
Physical State Liquid or Low-Melting Solid

temp for dispensing.

2-8°C, Inert Atmosphere

Air Sensitive. Aldehydes

Storage - . .
(Ar/N2) oxidize to carboxylic acids.
) ] Combustible.[2][3] Keep away
Predicted Flash Point > 80°C (based on analogs)
from heat/open flames.
- Soluble in organic solvents;
Solubility DCM, THF, Ethyl Acetate

immiscible in water.

Risk Assessment & Hazard Identification

We utilize the "Analogous Hazard Principle" (AHP). In the absence of a compound-specific
SDS, we default to the hazards of the parent scaffold (2,6-difluorobenzaldehyde).

cause severe burns or dermatitis upon prolonged contact.

[7]

Primary Hazard (H314/H315): Potential Skin Corrosion/Irritation. Fluorinated aldehydes can

Secondary Hazard (H319): Serious Eye Damage.[4][5][6][7] Vapors are lachrymatory.

Respiratory Hazard (H335): Inhalation of mist/vapors causes respiratory tract irritation.[4][6]

Reactivity: Incompatible with strong oxidizing agents and strong bases.[8]

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum requirements for handling >100 mg quantities.
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Body Area

PPE Requirement

Technical Justification

Hand Protection

Double Gloving Strategylnner:

Nitrile (4 mil)Outer: Nitrile
(extended cuff, 5-8 mil)

Fluorinated aromatics can
permeate standard latex.
Double nitrile provides >480

min breakthrough protection.

Eye/Face

Chemical Splash
Goggles(Face Shield required
if pouring >100 mL)

Standard safety glasses do not
seal against vapors. Goggles
prevent lachrymatory

exposure.

Respiratory

Fume Hood (Face Velocity >
100 fpm)Respirator (ABEK

Filter) only if hood unavailable

Engineering controls are
primary. The compound is

volatile and irritating.

Body

Lab Coat (100% Cotton or
Nomex)+ Chemical Resistant

Apron

Synthetic blends can melt into
skin if a fire occurs. Apron

protects against splashes.

Operational Handling Protocol

This workflow is designed to maintain compound purity (preventing oxidation) while maximizing
operator safety.

Diagram 1: Safe Handling Workflow
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Equilibration (Fume Hood)

e 5. Purge & Reseal )
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Transfer to Hood

Prevent condensation (2-8°C, Argon)

Click to download full resolution via product page
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Caption: Operational workflow emphasizing moisture control and inert gas purging to prevent
aldehyde oxidation.

Detailed Steps:

o Thermal Equilibration: Remove the container from the refrigerator (2-8°C) and let it warm to
room temperature before opening.

o Why? Opening a cold bottle introduces atmospheric moisture, which condenses and
accelerates degradation.

e |nert Transfer:
o Place the bottle in a fume hood.

o If liquid: Use a glass syringe with a long needle to withdraw the reagent. Avoid pouring to
minimize vapor generation.

o If solid/slush: Use a disposable spatula.

e Reaction Setup: Add the reagent directly to the reaction solvent. Do not weigh into a
weighing boat and leave it exposed; weigh by difference or directly into a tared flask.

o Resealing:Mandatory Step. Flush the headspace of the storage bottle with a gentle stream of
Argon or Nitrogen for 10-15 seconds before replacing the cap. Wrap with Parafilm.

Emergency Response & Spill Management
Diagram 2: Spill Response Decision Tree

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Spill Detected

Volume > 10 mL?

No (Minor Spill)

Inside Fume Hood?

No (Respiratory Risk)

Yes (Major Spill)

Absorb with Vermiculite EVACUATE LAB
or Sand Alert Safety Officer

Double Bag Waste

Label 'Fluorinated Organic'

Click to download full resolution via product page

Caption: Decision logic for spill containment. Note that spills outside the hood require

evacuation due to respiratory irritation risks.

Specific Spill Procedures

Skin Contact: Immediately wash with soap and water for 15 minutes.[5] Do not use organic
solvents (ethanol/acetone) as they may increase skin absorption.

Eye Contact: Flush with water for 15 minutes.[5][6] Seek medical attention immediately—
fluorinated compounds can cause delayed corneal damage.

Spill Cleanup:

o Don full PPE (Goggles, Double Gloves, Lab Coat).
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o Cover spill with vermiculite or sand.[2] Do not use combustible materials like paper towels
for large spills.

o Scoop into a sealable waste container.
o Wipe surface with a dilute detergent solution.
Waste Disposal Strategy
Compliance with EPA (RCRA) and local regulations is mandatory.
» Waste Stream: Halogenated Organic Waste.
e Labeling: Must be clearly labeled "Contains Fluorinated Aldehydes - Potential Irritant."

e Segregation: Do not mix with strong oxidizers (e.qg., Nitric Acid, Peroxides) or strong bases
(e.g., Sodium Hydroxide) in the waste container to prevent exothermic runaway.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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